Cas no 1806908-30-4 (6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile)

6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with a difluoromethyl group and a hydroxypyridine moiety. Its unique structure, combining electron-withdrawing and electron-donating substituents, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the difluoromethyl group enhances metabolic stability, while the hydroxypyridine and nitrile functionalities offer reactive sites for further derivatization. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and fluorinated analogs. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile structure

1806908-30-4 structure

Product Name:6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

CAS No:1806908-30-4

MF:C₈H₅BrF₂N₂O

MW:263.038907766342

CID:4915146

Update Time:2025-06-08

6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile
- Inchi： 1S/C8H5BrF2N2O/c9-6-3-5(14)7(8(10)11)4(13-6)1-2-12/h3,8H,1H2,(H,13,14)
- InChI Key： FKWJLPOAMFNOAR-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(C(F)F)=C(CC#N)N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 378
XLogP3: 1.3
Topological Polar Surface Area: 52.9

6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024007116-500mg	6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile	1806908-30-4	97%	500mg	$1,019.20	2022-03-31
Alichem	A024007116-1g	6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile	1806908-30-4	97%	1g	$1,629.60	2022-03-31

6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Additional information on 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

Research Brief on 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1806908-30-4)

6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1806908-30-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoromethyl-hydroxypyridine-acetonitrile structure, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's structural features, including the bromo and difluoromethyl substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry. Researchers have investigated its role in modulating key biological pathways, with a focus on its interactions with enzymes such as kinases and proteases. The presence of the hydroxypyridine moiety further enhances its potential as a pharmacophore in drug design.

Recent advancements in synthetic methodologies have enabled the efficient production of 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile, facilitating its broader application in research. Studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are often pivotal in the development of new therapeutics. Additionally, its stability under various physiological conditions has been a subject of investigation, highlighting its suitability for in vitro and in vivo studies.

One notable area of research involves the compound's potential as a precursor in the development of antifungal agents. Preliminary findings suggest that derivatives of 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile exhibit promising activity against fungal pathogens, with mechanisms of action involving inhibition of essential fungal enzymes. These findings underscore the compound's relevance in addressing the growing challenge of antimicrobial resistance.

In conclusion, 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1806908-30-4) represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural attributes and demonstrated bioactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents. Future studies are expected to delve deeper into its mechanistic pathways and expand its applications in pharmaceutical sciences.